Cas no 1067882-62-5 (2-Bromo-4-chloro-5-fluorobenzyl alcohol)

• Product Name: 2-Bromo-4-chloro-5-fluorobenzyl alcohol
• CAS No: 1067882-62-5
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5156764
• Update Time: 2025-06-12

2-Bromo-4-chloro-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-fluorobenzyl alcohol

• Inchi： 1S/C7H5BrClFO/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2,11H,3H2
• InChI Key： IEFHAJBGTGYFJT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=C(Cl)C=C1Br

Additional information on 2-Bromo-4-chloro-5-fluorobenzyl alcohol

2-Bromo-4-chloro-5-fluorobenzyl Alcohol (CAS No. 1067882-62-5): A Comprehensive Overview

2-Bromo-4-chloro-5-fluorobenzyl alcohol (CAS No. 1067882-62-5) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and fluorine substituents, offers a wide range of applications due to its chemical structure and reactivity.

The molecular formula of 2-Bromo-4-chloro-5-fluorobenzyl alcohol is C₈H₆BrClFO, and it has a molecular weight of approximately 234.49 g/mol. The presence of multiple halogen atoms in the molecule imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In recent years, 2-Bromo-4-chloro-5-fluorobenzyl alcohol has been extensively studied for its potential in drug discovery and development. One of the key areas of research involves its use as a building block in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) highlighted the role of this compound in the development of inhibitors targeting viral proteases, which are crucial for the replication of several pathogens, including influenza and coronaviruses.

The unique combination of bromine, chlorine, and fluorine substituents in 2-Bromo-4-chloro-5-fluorobenzyl alcohol provides a platform for fine-tuning the physicochemical properties of drug candidates. Fluorination, in particular, is known to enhance metabolic stability and improve pharmacokinetic profiles. This makes 2-Bromo-4-chloro-5-fluorobenzyl alcohol an attractive starting material for optimizing lead compounds in drug discovery programs.

Beyond antiviral applications, 2-Bromo-4-chloro-5-fluorobenzyl alcohol has also shown promise in the development of anticancer agents. Research published in the Cancer Research journal (2020) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The mechanism of action involves disrupting key signaling pathways that are dysregulated in cancer cells, leading to apoptosis and cell cycle arrest.

In addition to its pharmaceutical applications, 2-Bromo-4-chloro-5-fluorobenzyl alcohol is used as an intermediate in the synthesis of agrochemicals. Its halogenated structure allows for the creation of compounds with enhanced bioactivity and selectivity, which are essential for developing effective herbicides and insecticides. A study in the Pest Management Science journal (2019) reported the successful synthesis of several novel herbicides using this compound as a key intermediate.

The synthetic versatility of 2-Bromo-4-chloro-5-fluorobenzyl alcohol is further highlighted by its use in combinatorial chemistry approaches. These methods enable the rapid generation of diverse libraries of compounds, which can be screened for various biological activities. This approach has been particularly useful in identifying new leads for drug discovery programs targeting neglected diseases such as malaria and tuberculosis.

Safety and environmental considerations are crucial when working with halogenated compounds like 2-Bromo-4-chloro-5-fluorobenzyl alcohol. Researchers must adhere to strict safety protocols to minimize exposure risks and ensure proper waste disposal. Additionally, efforts are ongoing to develop more sustainable synthetic routes that reduce environmental impact while maintaining high yields and purity levels.

In conclusion, 2-Bromo-4-chloro-5-fluorobenzyl alcohol (CAS No. 1067882-62-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable tool for advancing research in medicinal chemistry, pharmaceutical development, and agrochemicals. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in addressing global health challenges.